Cas no 1805017-14-4 (3,6-Bis(trifluoromethyl)-2-iodophenol)

• Product Name: 3,6-Bis(trifluoromethyl)-2-iodophenol
• CAS No: 1805017-14-4
• MF: C₈H₃F₆IO
• MW: 356.003715753555
• CID: 4962413
• Update Time: 2025-05-21

3,6-Bis(trifluoromethyl)-2-iodophenol Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-iodophenol

• Inchi： 1S/C8H3F6IO/c9-7(10,11)3-1-2-4(8(12,13)14)6(16)5(3)15/h1-2,16H
• InChI Key： XPEVTQUBWJLYPU-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)(F)F)C=CC=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on 3,6-Bis(trifluoromethyl)-2-iodophenol

Recent Advances in the Study of 3,6-Bis(trifluoromethyl)-2-iodophenol (CAS: 1805017-14-4)

3,6-Bis(trifluoromethyl)-2-iodophenol (CAS: 1805017-14-4) is a fluorinated phenolic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the presence of trifluoromethyl groups and an iodine substituent, make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and agrochemicals. This research brief aims to provide an overview of the latest studies and applications related to this compound, highlighting its potential in drug discovery and other industrial applications.

Recent studies have focused on the synthetic utility of 3,6-Bis(trifluoromethyl)-2-iodophenol as a building block for the construction of more complex molecules. For instance, researchers have utilized this compound in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings, to introduce the trifluoromethylphenyl moiety into target molecules. These reactions are particularly relevant in medicinal chemistry, where the incorporation of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates.

In addition to its role in synthetic chemistry, 3,6-Bis(trifluoromethyl)-2-iodophenol has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. For example, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound demonstrated potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential as a scaffold for the development of new antibiotics.

Another area of interest is the application of 3,6-Bis(trifluoromethyl)-2-iodophenol in materials science. Due to its electron-withdrawing trifluoromethyl groups, this compound has been explored as a component in the design of organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have found that the incorporation of this compound into conjugated polymers can enhance their electron transport properties, making them more efficient for use in optoelectronic devices.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3,6-Bis(trifluoromethyl)-2-iodophenol. Current synthetic routes often involve multiple steps and require the use of expensive catalysts, which can limit its accessibility for industrial applications. Recent efforts have focused on developing more efficient and cost-effective synthetic methodologies, such as flow chemistry and microwave-assisted reactions, to address these limitations.

In conclusion, 3,6-Bis(trifluoromethyl)-2-iodophenol (CAS: 1805017-14-4) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a subject of ongoing investigation, with potential implications for drug discovery, materials science, and beyond. Future research should aim to further elucidate its biological activities and optimize synthetic routes to facilitate its broader use in industrial and academic settings.